Cas no 1170936-92-1 (2-(3-Aminophenyl)pyridine Dihydrochloride)

• Product Name: 2-(3-Aminophenyl)pyridine Dihydrochloride
• CAS No: 1170936-92-1
• MF: C₁₁H₁₂Cl₂N₂
• MW: 243.132380485535
• MDL: MFCD08235170
• CID: 1024365
• PubChem ID: 44119384
• Update Time: 2025-04-20

2-(3-Aminophenyl)pyridine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Pyridin-2-yl)aniline dihydrochloride
• 2-(3-Aminophenyl)pyridine dihydrochloride
• 3-(2-pyridinyl)Benzenamine dihydrochloride
• 3-pyridin-2-ylaniline,dihydrochloride
• 3-(2-pyridyl)aniline dihydrochloride
• 2-(3-Aminophenyl)pyridine DiHCl
• SBB051749
• OR3717
• 3-pyridin-2-ylaniline;dihydrochloride
• RP28567
• SY003602
• AB0022557
• AX8232039
• AB1001665
• Z3926
• W3447
• ST24032574
• 3-(2-
• 3-(Pyridin-2-yl)anilinedihydrochloride
• J-505757
• TS-03589
• 1170936-92-1
• AKOS015900254
• CS-0186722
• C71547
• DB-060961
• VWB93692
• Benzenamine, 3-(2-pyridinyl)-, hydrochloride (1:2)
• DS-1499
• 3-(PYRIDIN-2-YL)ANILINE 2HCL
• MFCD08235170
• 3-(Pyridin-2-yl)aniline--hydrogen chloride (1/2)
• DTXSID80657192
• 2-(3-Aminophenyl)pyridine Dihydrochloride

• MDL： MFCD08235170
• Inchi： 1S/C11H10N2.2ClH/c12-10-5-3-4-9(8-10)11-6-1-2-7-13-11;;/h1-8H,12H2;2*1H
• InChI Key： PJNDCKBACHNFTA-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=CC=CC=1C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 242.03800
• Monoisotopic Mass: 242.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

Experimental Properties

• PSA: 38.91000
• LogP: 4.51600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines